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Compound of Interest

Compound Name: Phenethyl acetate-13C2

Cat. No.: B12379721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

Phenethyl acetate-13C2, an isotopically labeled form of Phenethyl acetate. While specific

experimental data for the 13C2 labeled variant is not extensively available, its physical

properties are expected to be nearly identical to its unlabeled counterpart, with the primary

difference being its molecular weight. This document compiles the known physical data of

Phenethyl acetate and presents a calculated molecular weight for the 13C2 isotopologue.

Furthermore, it outlines detailed, generalized experimental protocols for the determination of

these properties and includes a workflow for its synthesis and analysis.

Quantitative Physical Properties
The physical properties of Phenethyl acetate-13C2 are summarized in the table below. The

values for boiling point, melting point, density, and refractive index are based on the data for

unlabeled Phenethyl acetate (CAS 103-45-7), as significant deviations are not expected for the

isotopically labeled compound.[1][2][3]
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Property Value Source

Molecular Formula ¹²C₈¹³C₂H₁₂O₂ N/A

Molecular Weight 166.22 g/mol Calculated

Appearance Colorless liquid [1]

Boiling Point 238-239 °C [3]

Melting Point -31.1 °C [2]

Density 1.032 g/mL at 25 °C [3]

Refractive Index 1.498 (n20/D) [3]

Note: The molecular formula for unlabeled Phenethyl acetate is C10H12O2, with a molecular

weight of 164.20 g/mol .[1][4]

Experimental Protocols
This section details generalized experimental methodologies for the determination of the key

physical properties of Phenethyl acetate-13C2.

1. Determination of Molecular Weight by Mass Spectrometry

Objective: To confirm the molecular weight of Phenethyl acetate-13C2.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Methodology:

Prepare a dilute solution of Phenethyl acetate-13C2 in a suitable volatile solvent (e.g.,

acetonitrile or methanol).

Introduce the sample into the mass spectrometer via direct infusion or coupled with a

liquid chromatography system.

Employ a soft ionization technique, such as Electrospray Ionization (ESI) or Chemical

Ionization (CI), to minimize fragmentation and maximize the abundance of the molecular

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scentree.co/en/Phenylethyl_acetate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3766206.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethyl-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3766206.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3766206.htm
https://www.scentree.co/en/Phenylethyl_acetate.html
https://en.wikipedia.org/wiki/C10H12O2
https://www.benchchem.com/product/b12379721?utm_src=pdf-body
https://www.benchchem.com/product/b12379721?utm_src=pdf-body
https://www.benchchem.com/product/b12379721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ion.

Acquire the mass spectrum in the positive ion mode.

The molecular weight is determined from the mass-to-charge ratio (m/z) of the molecular

ion peak [M+H]⁺ or [M+Na]⁺. The high-resolution instrument will allow for the

differentiation of the 13C isotopologue from the unlabeled compound.

2. Determination of Boiling Point

Objective: To determine the temperature at which Phenethyl acetate-13C2 transitions from

liquid to gas at atmospheric pressure.

Instrumentation: A distillation apparatus or a specialized boiling point apparatus (e.g., a

Sivolobov block).

Methodology:

Place a small sample of Phenethyl acetate-13C2 into a micro boiling point tube or a small

distillation flask.

Heat the sample slowly and evenly.

The boiling point is recorded as the temperature at which a steady stream of bubbles

emerges from the capillary tube or the temperature at which the vapor and liquid phases

are in equilibrium during distillation.

The atmospheric pressure should be recorded and the boiling point corrected to standard

pressure if necessary.

3. Determination of Density

Objective: To measure the mass per unit volume of Phenethyl acetate-13C2.

Instrumentation: A pycnometer or a digital density meter.

Methodology:
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Calibrate the instrument with a substance of known density (e.g., deionized water).

Equilibrate the sample to a specific temperature (e.g., 25 °C) using a water bath.

Introduce the sample into the pycnometer or density meter.

Record the density reading. Multiple readings should be taken to ensure accuracy.

4. Determination of Refractive Index

Objective: To measure the extent to which light is refracted when passing through Phenethyl
acetate-13C2.

Instrumentation: A refractometer (e.g., an Abbe refractometer).

Methodology:

Calibrate the refractometer using a standard of known refractive index.

Place a small drop of the Phenethyl acetate-13C2 sample onto the prism of the

refractometer.

Control the temperature of the prism to the desired measurement temperature (e.g., 20

°C).

Observe the borderline between the light and dark fields through the eyepiece and adjust

the instrument to center the crosshairs on the borderline.

Read the refractive index from the instrument's scale.

Synthesis and Analysis Workflow
The following diagram illustrates a typical workflow for the synthesis and quality control

analysis of Phenethyl acetate-13C2.
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Workflow for Synthesis and Analysis of Phenethyl acetate-13C2

Synthesis

Quality Control Analysis

Starting Materials:
Phenethyl alcohol

Acetic anhydride-¹³C₂

Esterification Reaction

Reaction Work-up
(Quenching, Extraction, Washing)

Purification
(e.g., Distillation or Chromatography)

Phenethyl acetate-¹³C₂

Sample Preparation

GC-MS Analysis:
- Purity Assessment

- Isotopic Enrichment Confirmation

NMR Spectroscopy:
- Structural Confirmation

FTIR Spectroscopy:
- Functional Group Analysis

Final Product Approval

Click to download full resolution via product page

Caption: Synthesis and Quality Control Workflow for Phenethyl acetate-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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